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Compound of Interest

Compound Name: L-(+)-Tartaric acid

Cat. No.: B186542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of L-(+)-Tartaric acid
in various common organic solvents. The data and methodologies presented herein are

intended to support research, development, and formulation activities where L-(+)-Tartaric
acid is a key component. All quantitative data is summarized for comparative analysis, and

detailed experimental protocols are provided for key methodologies.

Quantitative Solubility Data
The solubility of L-(+)-Tartaric acid in a selection of organic solvents has been determined

across a range of temperatures. The following tables summarize the mole fraction solubility (x₁)

of L-(+)-Tartaric acid in six common organic solvents. The data demonstrates a positive

correlation between temperature and solubility in these solvents.

Table 1: Solubility of L-(+)-Tartaric Acid in Alcohols
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Temperature
(K)

Ethanol Propanol Isopropanol n-Butanol

281.15 0.0123 0.0076 0.0058 0.0065

286.15 0.0135 0.0084 0.0064 0.0072

291.15 0.0148 0.0093 0.0071 0.0080

296.15 0.0162 0.0103 0.0079 0.0089

301.15 0.0177 0.0114 0.0088 0.0099

306.15 0.0194 0.0126 0.0098 0.0110

311.15 0.0212 0.0140 0.0109 0.0122

316.15 0.0232 0.0155 0.0121 0.0136

321.15 0.0254 0.0172 0.0135 0.0151

324.25 0.0269 0.0184 0.0145 0.0162

Table 2: Solubility of L-(+)-Tartaric Acid in Ketones and Nitriles
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Temperature (K) Acetone Acetonitrile

281.15 0.0185 0.0089

286.15 0.0204 0.0098

291.15 0.0225 0.0108

296.15 0.0248 0.0119

301.15 0.0273 0.0131

306.15 0.0301 0.0144

311.15 0.0332 0.0159

316.15 0.0366 0.0175

321.15 0.0403 0.0193

324.25 0.0428 0.0205

Data sourced from: Yang, W., Wang, K., Hu, Y., Shen, F., & Feng, J. (2013). Solubility of l-

tartaric Acid in Ethanol, Propanol, Isopropanol, n-Butanol, Acetone and Acetonitrile. Journal of

Solution Chemistry, 42(3), 485-493.

Experimental Protocols
The quantitative data presented was determined using a gravimetric method.[1] This analytical

technique is a reliable and widely used for determining the solubility of a solid in a liquid.

Gravimetric Method for Solubility Determination
Objective: To determine the concentration of a solute in a saturated solution at a specific

temperature by weighing the dissolved solid after solvent evaporation.

Apparatus and Materials:

Conical flasks with stoppers

Analytical balance (precision to ±0.0001 g)
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Thermostatic water bath

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters)

Pre-weighed evaporating dishes or vials

Drying oven

L-(+)-Tartaric acid (solute)

Organic solvent of interest

Procedure:

Preparation of Saturated Solution: An excess amount of L-(+)-Tartaric acid is added to a

known volume of the organic solvent in a sealed conical flask.

Equilibration: The flask is placed in a thermostatic water bath maintained at the desired

temperature. The solution is continuously agitated using a magnetic stirrer to ensure

equilibrium is reached. The time required to reach equilibrium may vary depending on the

solvent and temperature and should be determined experimentally (typically several hours).

It is confirmed that a saturated solution is prepared when two consecutive measurements of

concentration at different time intervals yield the same result.[2]

Sample Withdrawal and Filtration: Once equilibrium is achieved, a known volume of the

supernatant is carefully withdrawn using a pre-heated pipette to avoid crystallization. The

withdrawn sample is immediately filtered through a syringe filter (of a material compatible

with the solvent) to remove any undissolved solid particles.

Weighing the Solution: The filtered saturated solution is transferred to a pre-weighed, labeled

evaporating dish, and the total weight of the dish and solution is recorded.

Solvent Evaporation: The solvent is evaporated from the solution by placing the evaporating

dish in a drying oven at a temperature sufficient to remove the solvent without decomposing

the L-(+)-Tartaric acid.
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Drying to a Constant Weight: The evaporating dish containing the solid residue is dried in the

oven until a constant weight is achieved. This is confirmed by repeated weighing after

intervals of cooling in a desiccator until two consecutive weighings are identical.

Calculation of Solubility: The weight of the dissolved L-(+)-Tartaric acid is determined by

subtracting the initial weight of the empty evaporating dish from the final constant weight of

the dish with the dry residue. The weight of the solvent is calculated by subtracting the

weight of the dissolved solute from the total weight of the solution sample. The solubility can

then be expressed in various units, such as grams of solute per 100 g of solvent or mole

fraction.

Visualized Workflows and Relationships
Experimental Workflow for Gravimetric Solubility
Determination
The following diagram illustrates the step-by-step process of determining the solubility of L-(+)-
Tartaric acid using the gravimetric method.
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Figure 1: Experimental Workflow for Gravimetric Solubility Determination
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Caption: Gravimetric method workflow.

Factors Influencing Solubility
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The solubility of a solid in a liquid is governed by several key factors. The following diagram

illustrates the primary influences on the solubility of L-(+)-Tartaric acid in organic solvents.

Figure 2: Key Factors Influencing Solubility
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Caption: Factors affecting solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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